Cas no 1152708-52-5 (3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1152708-52-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5812016
• PubChem ID: 43158861
• Update Time: 2025-06-08

3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(3,5-dimethylphenyl)-1-methyl-
• 3-(3,5-Dimethylphenyl)-1-methyl-1h-pyrazol-5-amine
• 1152708-52-5
• EN300-1148140
• CS-0283718
• 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C12H15N3/c1-8-4-9(2)6-10(5-8)11-7-12(13)15(3)14-11/h4-7H,13H2,1-3H3
• InChI Key： JZMXZLLCLUDPOD-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2=CC(C)=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 371.5±30.0 °C(Predicted)
• pka: 3.66±0.10(Predicted)

Additional information on 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1152708-52-5)

3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1152708-52-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class known for its versatile applications in medicinal chemistry and material science. The presence of the 3,5-dimethylphenyl and 1-methyl-1H-pyrazol-5-amine moieties contributes to its unique chemical properties, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for pyrazole derivatives has surged due to their potential in drug discovery. Researchers are particularly interested in 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine for its role in developing kinase inhibitors and anti-inflammatory agents. The compound's structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in modern therapeutics. This aligns with the growing trend of personalized medicine and precision drug design, topics frequently searched in academic and industrial circles.

From a synthetic perspective, CAS 1152708-52-5 is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Its molecular stability and solubility profile make it suitable for further derivatization, a feature highly sought after in high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug discovery (FBDD) frequently explore such compounds to identify novel bioactive scaffolds.

Beyond pharmaceuticals, 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine has potential applications in agrochemical formulations. Its structural motifs are analogous to those found in certain pesticide intermediates, sparking interest in sustainable crop protection solutions. With the global push toward green chemistry, this compound's efficiency and low environmental impact are under scrutiny, matching the public's increasing searches for eco-friendly chemicals.

Analytical characterization of CAS 1152708-52-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards, a critical aspect for industries adhering to Good Manufacturing Practices (GMP). The compound's thermal stability and degradation pathways are also studied to optimize storage conditions, a topic relevant to logistics professionals searching for chemical storage best practices.

In the context of intellectual property, patents involving 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine highlight its utility in proprietary formulations. This ties into the broader discourse on patent cliffs and generic drug development, frequently searched terms in the pharmaceutical sector. The compound's potential as a building block for novel APIs (Active Pharmaceutical Ingredients) further underscores its commercial relevance.

To summarize, 3-(3,5-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine (1152708-52-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, agrochemicals, and material science, resonating with trending searches on sustainable chemistry and next-generation therapeutics. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.